![molecular formula C16H19N3O B7470406 N-cyclopentyl-N-methyl-3-phenyl-1H-pyrazole-5-carboxamide](/img/structure/B7470406.png)
N-cyclopentyl-N-methyl-3-phenyl-1H-pyrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclopentyl-N-methyl-3-phenyl-1H-pyrazole-5-carboxamide is a chemical compound that belongs to the class of pyrazole carboxamides. It is commonly known as CPP or CPP-115. CPP-115 is a potent inhibitor of the enzyme GABA aminotransferase (GABA-AT), which is responsible for the breakdown of gamma-aminobutyric acid (GABA). GABA is an inhibitory neurotransmitter that plays a crucial role in regulating neuronal excitability and is involved in various physiological and pathological processes.
Mechanism of Action
CPP-115 inhibits N-cyclopentyl-N-methyl-3-phenyl-1H-pyrazole-5-carboxamide, which leads to an increase in GABA levels in the brain. GABA acts as an inhibitory neurotransmitter by binding to GABA receptors, which results in the opening of chloride ion channels and the hyperpolarization of neurons, thereby reducing their excitability.
Biochemical and Physiological Effects:
CPP-115 has been shown to increase GABA levels in the brain and enhance GABAergic neurotransmission, which could be beneficial in the treatment of epilepsy, anxiety, depression, and addiction. It has also been shown to have anticonvulsant, anxiolytic, and analgesic effects in animal models.
Advantages and Limitations for Lab Experiments
CPP-115 is a potent and selective inhibitor of N-cyclopentyl-N-methyl-3-phenyl-1H-pyrazole-5-carboxamide and has been extensively studied in preclinical models. However, its use in clinical trials has been limited due to its poor solubility and bioavailability, as well as its potential for off-target effects.
Future Directions
There are several potential future directions for the research and development of CPP-115. These include the development of more potent and selective N-cyclopentyl-N-methyl-3-phenyl-1H-pyrazole-5-carboxamide inhibitors, the optimization of the pharmacokinetic properties of CPP-115, and the exploration of its therapeutic potential in other neurological and psychiatric disorders. Additionally, the use of CPP-115 as a tool compound for studying the role of this compound in various physiological and pathological processes could provide valuable insights into the mechanisms underlying these processes.
Synthesis Methods
CPP-115 can be synthesized by reacting N-cyclopentyl-N-methylhydrazine with 3-phenylpyruvic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with isobutyl chloroformate to yield CPP-115.
Scientific Research Applications
CPP-115 has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to increase GABA levels in the brain and enhance GABAergic neurotransmission, which could be beneficial in the treatment of epilepsy, anxiety, depression, and addiction.
Properties
IUPAC Name |
N-cyclopentyl-N-methyl-3-phenyl-1H-pyrazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O/c1-19(13-9-5-6-10-13)16(20)15-11-14(17-18-15)12-7-3-2-4-8-12/h2-4,7-8,11,13H,5-6,9-10H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDODPMDNLMTBGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCC1)C(=O)C2=CC(=NN2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.